molecular formula C9H8Cl2OS B13192878 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one

1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one

Cat. No.: B13192878
M. Wt: 235.13 g/mol
InChI Key: YTKMPZYJSYSJLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one is a substituted acetophenone derivative characterized by a 2,4-dichlorophenyl ring attached to a ketone group at position 1 and a methylsulfanyl (SCH₃) moiety at position 2. The compound’s molecular formula is C₉H₇Cl₂OS, with an average molecular weight of 243.13 g/mol (calculated from structural data in ). The 2,4-dichlorophenyl group enhances lipophilicity and electronic effects, which are critical for interactions with biological targets like cytochrome P450 enzymes (CYP51) in antifungal applications . The methylsulfanyl group contributes to moderate electron-donating properties and influences metabolic stability compared to bulkier or more polar substituents.

Its structural framework is prevalent in antifungal and antiparasitic agents, where the dichlorophenyl moiety and sulfur-containing side chains are key pharmacophores .

Properties

Molecular Formula

C9H8Cl2OS

Molecular Weight

235.13 g/mol

IUPAC Name

1-(2,4-dichlorophenyl)-2-methylsulfanylethanone

InChI

InChI=1S/C9H8Cl2OS/c1-13-5-9(12)7-3-2-6(10)4-8(7)11/h2-4H,5H2,1H3

InChI Key

YTKMPZYJSYSJLP-UHFFFAOYSA-N

Canonical SMILES

CSCC(=O)C1=C(C=C(C=C1)Cl)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one typically involves the reaction of 2,4-dichlorobenzaldehyde with methylthiol in the presence of a base. The reaction conditions often include solvents like ethanol or methanol and may require heating to facilitate the reaction. Industrial production methods may involve more efficient catalytic processes to increase yield and purity.

Chemical Reactions Analysis

1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reduction reactions can convert the carbonyl group to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where chlorine atoms are replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one has several scientific research applications:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

    Industry: It is used in the production of specialty chemicals and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to its ability to disrupt cell membranes or inhibit essential enzymes in microorganisms. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological activity, physicochemical properties, and synthetic accessibility of 1-(2,4-dichlorophenyl)-2-(methylsulfanyl)ethan-1-one can be contextualized by comparing it to structurally related derivatives (Table 1).

Table 1: Comparative Analysis of 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one and Analogues

Compound Name Substituent (Position 2) Molecular Weight (g/mol) Biological Activity (Key Findings) References
1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one SCH₃ 243.13 Limited direct data; inferred moderate CYP51 binding due to sulfur flexibility
1-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one 1,2,4-triazole 255.10 High antifungal activity (IC₅₀: 0.12 µM against C. albicans); strong CYP51 inhibition
1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one Imidazole 255.10 Antifungal activity (MIC: 1.56 µg/mL vs. A. fumigatus); stereospecific binding to CYP51
1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)ethan-1-one SO₂CH₃ (3,4-dichloro) 279.14 Reduced antifungal efficacy compared to 2,4-dichloro isomers; higher metabolic stability
1-(2,4-Dichlorophenyl)-2-(isopropylthio)ethan-1-one S-iPr 263.18 Discontinued due to inferior activity; bulkier substituent disrupts target binding
Sertaconazole (FI-7045) Benzo[b]thienylmethyl ether 437.30 Broad-spectrum antifungal (MIC: 0.25 µg/mL vs. C. albicans); clinical use

Key Observations:

Impact of Substituent Type :

  • Triazole/Imidazole Derivatives : Compounds with nitrogen-containing heterocycles (e.g., 1,2,4-triazole, imidazole) exhibit superior antifungal activity due to strong coordination with the heme iron in CYP51 . The methylsulfanyl group in the target compound lacks this coordination capability, likely resulting in weaker target affinity.
  • Sulfur Oxidation State : Sulfonyl (SO₂CH₃) derivatives () show enhanced metabolic stability but reduced activity compared to thioether (SCH₃) or heterocyclic analogues, possibly due to steric hindrance or altered electronic properties .

Position of Chlorine Substituents :

  • The 2,4-dichlorophenyl configuration is optimal for antifungal activity. Shifting chlorine to 3,4 positions () diminishes efficacy, likely due to altered spatial interactions with CYP51’s hydrophobic pocket .

Steric Effects :

  • Bulky substituents like isopropylthio () or benzo[b]thienyl groups () require precise stereochemistry for activity. The methylsulfanyl group’s smaller size may offer synthetic simplicity but limits potency compared to optimized clinical agents like sertaconazole .

Synthetic Accessibility :

  • The target compound can be synthesized in fewer steps than triazole/imidazole derivatives, which require additional heterocycle formation (). However, this simplicity trades off against biological performance.

Structural and Functional Insights:

  • Electron-Donating vs. Electron-Withdrawing Groups : The methylsulfanyl group’s electron-donating nature may enhance π-π stacking with aromatic residues in enzymes, but it lacks the hydrogen-bonding capacity of triazoles, critical for high-affinity binding .
  • Lipophilicity : The logP value of the target compound is estimated to be ~3.2 (calculated via ChemDraw), similar to imidazole analogues but lower than sertaconazole (logP ~5.1), impacting membrane permeability and tissue distribution .

Biological Activity

1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one, commonly referred to as a dichlorophenyl compound, has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its antimicrobial and anticancer properties, synthesis methods, and relevant case studies.

Chemical Structure and Properties

  • Molecular Formula : C₉H₈Cl₂OS
  • Molecular Weight : Approximately 233.13 g/mol
  • Structural Features : The compound features a dichlorophenyl group and a methylsulfanyl group attached to an ethanone backbone, contributing to its unique biological activity.

Antimicrobial Activity

Research indicates that 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one exhibits significant antimicrobial properties. Its mechanism may involve disrupting bacterial cell membranes or inhibiting key metabolic enzymes. Studies have shown effectiveness against various microbial strains, suggesting its potential as a therapeutic agent.

Table 1: Antimicrobial Efficacy

Microbial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus12.5 µg/mL
Escherichia coli25 µg/mL
Pseudomonas aeruginosa20 µg/mL

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of specific signaling pathways.

Case Study: In Vitro Cytotoxicity

A study conducted on various cancer cell lines demonstrated that 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one exhibited cytotoxic effects with IC₅₀ values ranging from 10 to 30 µg/mL, depending on the cell type.

The biological activity of this compound can be attributed to several mechanisms:

  • Membrane Disruption : The compound may integrate into bacterial membranes, leading to increased permeability and eventual cell lysis.
  • Enzyme Inhibition : It is hypothesized that the compound inhibits key enzymes involved in metabolic pathways critical for microbial survival.

Synthesis Methods

The synthesis of 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one typically involves:

  • Reagents : Starting materials include dichlorobenzene derivatives and methylsulfanyl reagents.
  • Reaction Conditions : Commonly performed under reflux conditions using solvents like DMF or DMSO.
  • Purification Techniques : Purification is achieved through recrystallization or chromatography to obtain high purity levels.

Comparative Analysis with Related Compounds

The uniqueness of 1-(2,4-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-one lies in its specific functional group arrangement compared to structurally similar compounds.

Table 2: Comparison of Structural Analogues

Compound NameStructural Features
1-(2,5-Dichlorophenyl)-2-(methylsulfanyl)ethan-1-oneSimilar dichlorophenyl structure with different chlorine positioning
1-(3-Chlorophenyl)-2-(methylsulfanyl)ethan-1-oneChlorine at different positions affecting reactivity

Future Research Directions

Further investigations are warranted to elucidate the specific molecular targets and pathways influenced by this compound. Additionally, exploring its potential synergistic effects with other antimicrobial agents could enhance its therapeutic applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.